- Synthesis of UV absorbent menthyl salicylateHuaxue Yu Shengwu Gongcheng, 2004, 21(6), 23-25,
Cas no 89-46-3 (Benzoic acid,2-hydroxy-, (1R,2S,5R)-5-methyl-2-(1-methylethyl)cyclohexyl ester, rel-)
89-46-3 structure
Benzoic acid,2-hydroxy-, (1R,2S,5R)-5-methyl-2-(1-methylethyl)cyclohexyl ester, rel-
Benzoic acid,2-hydroxy-, (1R,2S,5R)-5-methyl-2-(1-methylethyl)cyclohexyl ester, rel- Properties
Names and Identifiers
-
- Benzoic acid,2-hydroxy-, (1R,2S,5R)-5-methyl-2-(1-methylethyl)cyclohexyl ester, rel-
- Menthyl Salicylate
- MENTHYL SALICYLATE MIXTURE OF ISOMERS
- MENTHYL SALICYLATE(RG)
- 1-Menthyl salicylate
- Contrasol
- Einecs 201-909-7
- menthyl
- Salimenthol
- Samol
- Sunburn preventive No.1
- Benzoic acid, 2-hydroxy-, 5-methyl-2-(1-methylethyl)cyclohexyl ester, (1α,2β,5α)- (ZCI)
- Salicylic acid, p-menth-3-yl ester (6CI, 7CI, 8CI)
- Menthol, salicylate
- Menthyl salicylate
- Sunburn preventive No. 1
- MENTHYL SALICYLATE
- MFCD00042623
- NSC-3725
- Benzoic acid, 2-hydroxy-, 5-methyl-2-(1-methylethyl)cyclohexyl ester, (1.alpha.,2.beta.,5.alpha.)-
- SR-01000944490
- NCGC00181042-01
- SCHEMBL17780
- 2-Isopropyl-5-methylcyclohexyl salicylate #
- SR-01000944490-1
- 109423-22-5
- 5-methyl-2-(propan-2-yl)cyclohexyl 2-hydroxybenzoate
- NCGC00181042-02
- (5-methyl-2-propan-2-ylcyclohexyl) 2-hydroxybenzoate
- Contrasol; Salimenthol; Samol
- CHEMBL1905909
- NSC3725
- 89-46-3
- 2-isopropyl-5-methylcyclohexyl 2-hydroxybenzoate
- DTXSID70858853
- NS00013846
- SBI-0654016.0001
- menthylsalicylat
- +Expand
-
- MFCD00042623
- SJOXEWUZWQYCGL-DVOMOZLQSA-N
- 1S/C17H24O3/c1-11(2)13-9-8-12(3)10-16(13)20-17(19)14-6-4-5-7-15(14)18/h4-7,11-13,16,18H,8-10H2,1-3H3/t12-,13+,16-/m1/s1
- C([C@@H]1CC[C@@H](C)C[C@H]1OC(C1C=CC=CC=1O)=O)(C)C
Computed Properties
- 276.17300
- 1
- 3
- 4
- 276.17254462g/mol
- 20
- 326
- 0
- 0
- 3
- 0
- 0
- 1
- 5.4
- 46.5Ų
Experimental Properties
- 4.00980
- 46.53000
- n20/D 1.52
- 186-190 °C/12 mmHg(lit.)
- Fahrenheit: 212 ° f
Celsius: 100 ° c - Stable. Incompatible with strong oxidizing agents. Combustible.
- 1.04 g/mL at 20 °C(lit.)
Benzoic acid,2-hydroxy-, (1R,2S,5R)-5-methyl-2-(1-methylethyl)cyclohexyl ester, rel- Price
Benzoic acid,2-hydroxy-, (1R,2S,5R)-5-methyl-2-(1-methylethyl)cyclohexyl ester, rel- Synthesis
Synthetic Circuit 1
Synthetic Circuit 2
Benzoic acid,2-hydroxy-, (1R,2S,5R)-5-methyl-2-(1-methylethyl)cyclohexyl ester, rel- Raw materials
Benzoic acid,2-hydroxy-, (1R,2S,5R)-5-methyl-2-(1-methylethyl)cyclohexyl ester, rel- Preparation Products
Benzoic acid,2-hydroxy-, (1R,2S,5R)-5-methyl-2-(1-methylethyl)cyclohexyl ester, rel- Suppliers
HU BEI YUN MEI Technology Co., Ltd.
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Shanghai Aladdin Biochemical Technology Co., Ltd
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SHANG HAI YUAN YE Biotechnology Co., Ltd.
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Benzoic acid,2-hydroxy-, (1R,2S,5R)-5-methyl-2-(1-methylethyl)cyclohexyl ester, rel- Related Literature
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1. Index pages
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2. Index pages
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3. CCCXXXIV.—Optical activity and the polarity of substituent groups. Part XII. The direct space effects of meta and ortho-para directive substituents. l-Menthyl esters of substituted naphthoic acidsH. Gordon Rule,John Spence,Egon Bretscher J. Chem. Soc. 1929 2516
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Katie J. Emery,Tell Tuttle,John A. Murphy Org. Biomol. Chem. 2017 15 8810
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6. CCXCVI.—Optical activity and the polarity of substituent groups. Part XI. sec.-β-Octyl esters of benzoic acids containing basic and acidic substituentsH. Gordon Rule,John Bramwell Miles,W. Eoghan MacGillivray J. Chem. Soc. 1929 2274
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8. 285. Studies in solvent action. Part VII. Rotatory power of ethyl tartrate in relation to the solvent, concentration, degree of association, and temperatureH. Gordon Rule,Mary M. Barnett,James P. Cunningham J. Chem. Soc. 1933 1217
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